BENGHE Methodological & Application

Check Availability & Pricing

Application Note: MelQx as a Reference
Standard in Toxicology

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

2-Amino-3,4-dimethylimidazo[4,5-
Compound Name:
flquinoxaline
CAS No.: 108354-48-9
Cat. No.: B048895
\ J

Introduction: The Significance of MelQx in Toxicological
Research

2-Amino-3,8-dimethylimidazo[4,5-flquinoxaline, commonly known as MelQx, is a prominent
member of the heterocyclic aromatic amine (HAA) class of compounds.[1] These substances
are formed naturally during the high-temperature cooking of protein-rich foods such as meat
and fish through the Maillard reaction.[1][2] MelQXx is one of the most abundant HAAs found in
the typical Western diet, and has also been detected in processed food flavorings, beer, wine,
and cigarette smoke.[1][3]

Its prevalence in the human diet, coupled with its potent mutagenic and carcinogenic
properties, makes MelQx a compound of significant toxicological concern.[4][5] The
International Agency for Research on Cancer (IARC) has classified MelQx as a Group 2B
carcinogen, meaning it is "possibly carcinogenic to humans,” while the U.S. National Toxicology
Program has listed it as "reasonably anticipated to be a human carcinogen”.[1][2][6]

This toxicological profile establishes MelQx as an indispensable reference standard for a
variety of applications. In analytical chemistry, it is the benchmark for quantifying dietary
exposure. In fundamental toxicology, it serves as a model pro-carcinogen for elucidating
mechanisms of metabolic activation and DNA damage. For drug development professionals, it
provides a critical positive control for assessing the genotoxic potential of new chemical entities
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(NCEs). This document provides a detailed guide to the mechanisms, applications, and
protocols for utilizing MelQx as a reference standard in a modern toxicology workflow.

Physicochemical Properties and Safe Handling

MelQx is a synthetic, pale orange to brown crystalline solid soluble in methanol and dimethyl
sulfoxide (DMSOQ).[1] Due to its potent mutagenicity, appropriate safety precautions must be

taken.
Property Value Reference
Chemical Formula C11H11Ns [1]
Molecular Weight 213.24 g/mol [1]
CAS Number 77500-04-0 [1]

Pale orange to brown
Appearance ) ) [1]
crystalline solid

N Soluble in DMSO and
Solubility thanol [1]
methano

Safety Precautions:

Handle in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

Avoid inhalation of dust or contact with skin.

Consult the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

The Scientific Foundation: Mechanism of MelQx-Induced
Toxicity

MelQx is not directly genotoxic; it requires metabolic bioactivation to exert its carcinogenic
effects.[1] Understanding this pathway is critical for interpreting experimental results and
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designing relevant assays. The process involves a delicate balance between competing
activation and detoxification pathways, primarily occurring in the liver.[4][7]

3.1 Bioactivation Pathway

The primary route of MelQx activation is a two-step process:

e Phase | N-Hydroxylation: The initial and rate-limiting step is the N-oxidation of the exocyclic
amino group, catalyzed predominantly by the cytochrome P450 enzyme CYP1A2.[7][8] This
reaction produces the proximate carcinogen, N-hydroxy-MelQx (N-OH-MelQx).[1]

e Phase Il O-Esterification: The N-hydroxy metabolite is then further activated by Phase II
enzymes, such as N-acetyltransferases (NATS) or sulfotransferases (SULTSs), which catalyze
O-acetylation or O-sulfonation, respectively.[4] This creates a highly unstable and
electrophilic ester, which can spontaneously decompose to form a reactive nitrenium ion.

3.2 DNA Adduct Formation and Mutagenesis

The ultimate carcinogen, the nitrenium ion, readily attacks nucleophilic sites on DNA, primarily
the C8 and N2 positions of guanine. This forms bulky DNA adducts that, if not repaired, can
lead to mutations (e.g., G-to-T transversions) during DNA replication, initiating the process of
carcinogenesis.[4]

3.3 Detoxification Pathways

Concurrent with bioactivation, several detoxification pathways work to eliminate MelQx and its
metabolites. These include direct N-glucuronidation of the parent compound or its hydroxylated
metabolites by UDP-glucuronosyltransferases (UGTs) and conjugation with glutathione (GSH)
mediated by glutathione S-transferases (GSTs).[4][7] The balance between these activation
and detoxification reactions, which can vary significantly between species and individuals, is a
key determinant of susceptibility to MelQx-induced cancer.[4][9]
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Metabolic Activation and Detoxification of MelQx.

Application Notes: Utilizing MelQx as a Reference
Standard

4.1 Application in Carcinogenicity Bioassays

MelQx is an established rodent carcinogen, making it an ideal positive control or benchmark
compound in long-term carcinogenicity studies. Its use helps validate the sensitivity of the
animal model and experimental protocol. Dose-response studies in rats have provided clear
data on tumor formation in various organs.[10]

Causality Explained: By administering a known carcinogen like MelQx at defined
concentrations, researchers can confirm that the biological system under study is capable of
responding to a carcinogenic insult. This is crucial for interpreting negative results with a test
compound; without a positive control, it would be impossible to know if a lack of tumors is due
to the test compound's safety or a failure of the experimental model.

Table 1. Dose-Response Data for MelQx Carcinogenicity in F344 Male Rats (56-week study)
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Hepatocellular Zymbal Gland

Dietary Dose (ppm) Carcinoma Carcinoma Reference
Incidence (%) Incidence (%)

0 (Control) 0 0 [10]

100 0 0 [10]

200 45 10 [10]

| 400 | 94 | 56 |[10] |

Notably, some studies have also identified a no-observed-effect level (NOEL) for the induction
of preneoplastic lesions (GST-P-positive foci) in rat livers, providing valuable data for risk
assessment.[11]

4.2 Application in Genotoxicity and Mutagenicity Assays

MelQx is a potent mutagen after metabolic activation, widely used as a positive control in a
battery of genotoxicity tests.[8]

o Ames Test (Bacterial Reverse Mutation Assay): MelQx is highly mutagenic in Salmonella
typhimurium strains like TA98 and TA100, but only in the presence of a metabolic activation
system (e.g., rat liver S9 fraction).[5] This requirement for activation makes it a perfect
control for validating the activity of the S9 mix.

« In Vitro Mammalian Assays: It induces chromosomal aberrations, sister chromatid exchange,
and mutations in various mammalian cell lines.[8]

e In Vivo Assays: Administration of MelQx to rodents leads to the formation of DNA adducts in
multiple organs, which can be measured as a biomarker of genotoxic exposure.[8]

4.3 Application as an Analytical Standard for Exposure Assessment

Accurate quantification of MelQx in cooked foods and biological fluids (e.g., urine) is essential
for human exposure and risk assessment.[1][8] High-purity MelQx is used to prepare
calibration standards for instrumental analysis, most commonly Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS).[6][12]

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8062230/
https://pubmed.ncbi.nlm.nih.gov/8062230/
https://pubmed.ncbi.nlm.nih.gov/8062230/
https://pubmed.ncbi.nlm.nih.gov/8062230/
https://pubmed.ncbi.nlm.nih.gov/10503896/
https://www.ncbi.nlm.nih.gov/books/NBK513605/
https://pubmed.ncbi.nlm.nih.gov/6379435/
https://www.ncbi.nlm.nih.gov/books/NBK513605/
https://www.ncbi.nlm.nih.gov/books/NBK513605/
https://pubchem.ncbi.nlm.nih.gov/compound/Meiqx
https://www.ncbi.nlm.nih.gov/books/NBK513605/
https://s3.eu-west-3.amazonaws.com/iarc-publications-website/media/default/0001/02/0d7be073102d5ed248efabec48923722dbe38c15.pdf?response-content-disposition=attachment%3B%20filename%3D%22mono56-12.pdf%22&X-Amz-Content-Sha256=UNSIGNED-PAYLOAD&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIA2DJO4PFXNCX5ISPJ%2F20260212%2Feu-west-3%2Fs3%2Faws4_request&X-Amz-Date=20260212T035219Z&X-Amz-SignedHeaders=host&X-Amz-Expires=60&X-Amz-Signature=1c82b82cd39d7e1ef65dfaddc0834797870eee69be1259f65b18a13de29f8cb3
https://www.fda.gov.tw/tc/includes/GetFile.ashx?id=f636694621224449810
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Causality Explained: The principle of quantitative analysis relies on comparing the instrumental
response of an unknown sample to the response of a known concentration of a pure standard.
By creating a standard curve from serial dilutions of a certified MelQx reference material, the
concentration in a complex matrix like a beef extract or urine can be accurately determined.
Isotope-labeled MelQx is often used as an internal standard to correct for matrix effects and
variations in sample extraction and instrument response.[1][8]

1. Sample Collection
(e.g., Cooked Meat)
A4

2. Homogenization & Spiking
(Add Isotope-Labeled Internal Standard)

A4

3. Extraction
(e.g., Methanol, Acid-Base Partition)

A4

4. Solid-Phase Extraction (SPE)
(or Immunoaffinity Cleanup)

A4
(5. LC-MS/MS Analysis)

A4

6. Quantification
(vs. MelQx Standard Curve)
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General Workflow for MelQx Quantification in a Food Matrix.

Detailed Protocols

5.1 Protocol 1: The Ames Test (Bacterial Reverse Mutation Assay) with MelQx
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This protocol describes the use of MelQx as a diagnostic positive control in the plate
incorporation method, a standard approach for mutagenicity screening.

Self-Validation: The protocol's integrity is confirmed by the results. A clear, dose-dependent
increase in revertant colonies in the MelQx-treated plates (+S9) and a low, background level of
revertants in the vehicle control and MelQx (-S9) plates validates the entire system: the
bacterial strain's sensitivity, the S9 fraction's metabolic competence, and the experimental
technique.

Materials:

Salmonella typhimurium strain TA98 (frameshift mutation detector)

MelQx reference standard (dissolved in DMSO)

Vehicle control: DMSO

S9 mix (metabolic activation system from Aroclor- or phenobarbital-induced rat liver)

Molten top agar containing histidine and biotin

Minimal glucose agar plates
Procedure:

e Preparation: Pre-warm minimal glucose agar plates to 37°C. Prepare serial dilutions of the
MelQx stock solution in DMSO.

 Incubation Mix: In separate sterile tubes for each condition, add the following in order:
o Negative Control: 100 L bacterial culture + 50 uL DMSO + 500 yL phosphate buffer.

o Positive Control (-S9): 100 pL bacterial culture + 50 pL MelQx solution + 500 pL
phosphate buffer.

o Positive Control (+S9): 100 uL bacterial culture + 50 pL MelQx solution + 500 pL S9 mix.

o Vehicle Control (+S9): 100 puL bacterial culture + 50 uL DMSO + 500 pL S9 mix.
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e Plating: To each tube, add 2.0 mL of molten top agar, vortex gently, and immediately pour the
contents onto a minimal glucose agar plate. Distribute the top agar evenly.

 Incubation: Allow the top agar to solidify, then invert the plates and incubate at 37°C for 48-
72 hours.

e Scoring: Count the number of revertant colonies (his+) on each plate.

 Interpretation: A positive result is defined as a dose-related increase in the mean number of
revertants per plate to at least twice the mean of the vehicle control plates. MelQx should
only be positive in the presence of the S9 mix.

5.2 Protocol 2: Preparation of a Standard Curve for MelQx Quantification by LC-MS/MS

This protocol outlines the preparation of calibration standards for quantifying MelQx in an
extracted sample matrix (e.g., from cooked beef).

Self-Validation: The validity of the standard curve is determined by its linearity. A coefficient of
determination (R?) value of >0.99 for the linear regression indicates a precise and accurate
relationship between concentration and instrument response, ensuring reliable quantification of
unknown samples.

Materials:

Certified MelQx reference standard

Isotope-labeled MelQx (e.g., d3-MelQx) as an internal standard (1S)

LC-MS grade methanol and water

Formic acid

Autosampler vials

Procedure:

e Primary Stock Solution (1 mg/mL): Accurately weigh 1 mg of MelQx standard, dissolve in 1
mL of methanol. This is Stock A.
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o Working Stock Solution (10 pg/mL): Dilute 10 pL of Stock A into 990 uL of methanol. This is
Stock B.

 Internal Standard Stock (10 pg/mL): Prepare a stock solution of the isotope-labeled IS in
methanol.

» Serial Dilutions: Prepare a series of calibration standards by serially diluting Stock B. For a
curve from 1 pg/pL to 100 pg/uL:

o Standard 1 (100 pg/pL): 10 uL of Stock B into 990 pL methanol.
o Standard 2 (50 pg/uL): 500 uL of Standard 1 into 500 pL methanol.
o ...and so on, to create at least 5-7 concentration levels.

o Spiking: To 100 pL of each standard (and the prepared sample extracts), add a fixed amount
of the internal standard (e.g., 10 pL of a 100 pg/uL IS solution).

e Analysis: Inject the standards onto the LC-MS/MS system, from the lowest concentration to
the highest.

o Curve Generation: Plot the ratio of the MelQx peak area to the IS peak area (Y-axis) against
the known concentration of MelQx (X-axis). Perform a linear regression to generate the
standard curve and equation (y = mx + ¢). This equation is then used to calculate the
concentration of MelQx in the unknown samples.

Conclusion

MelQx is more than just a food-borne contaminant; it is a vital tool in the field of toxicology. Its
well-characterized properties as a pro-carcinogen and mutagen make it an essential reference
standard for validating toxicological assays, from in vitro genotoxicity screens to in vivo
carcinogenicity bioassays. Furthermore, its use as an analytical standard is fundamental to
accurately assessing human dietary exposure and understanding its role in human diseases
like cancer. The protocols and data presented here provide a framework for the robust and
reliable application of MelQx in research and drug development settings.

References

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

National Center for Biotechnology Information. (n.d.). MelQx (2-AMINO-3,8-
DIMETHYLIMIDAZOI4,5.f]QUINOXALINE). PubChem. Retrieved January 24, 2026, from
[Link]

National Center for Biotechnology Information. (n.d.). Meigx | CL11H11N5 | CID 62275.
PubChem. Retrieved January 24, 2026, from [Link]

International Agency for Research on Cancer. (1993). MelQx (2-AMINO-3,8-
DIMETHYIMIDAZO( 4,S-fQUINOXAINE). IARC Monographs on the Evaluation of
Carcinogenic Risks to Humans, Volume 56. Retrieved January 24, 2026, from [Link]

Al-Serori, H. A., et al. (2024). Carcinogenicity of dietary MelQx in the prostate, breast, colon,
and liver cancers, and the inhibitory effects of some compounds. Food Research. Retrieved
January 24, 2026, from [Link]

Kushida, H., et al. (1994). Dose-response study of MelQx carcinogenicity in F344 male rats.
Cancer Letters, 83(1-2), 31-5. Retrieved January 24, 2026, from [Link]

Ogawa, K., et al. (2002). Lack of Carcinogenicity of 2-Amino-3,8-dimethylimidazo[4,5-
flquinoxaline (MelQx) in Cynomolgus Monkeys. Cancer Science, 93(1). Retrieved January
24, 2026, from [Link]

Fukushima, S. (1999). Low-dose carcinogenicity of a heterocyclic amine, 2-amino-3,8-
dimethylimidazo[4,5-flquinoxaline: relevance to risk assessment. Cancer Letters, 143(2),
157-9. Retrieved January 24, 2026, from [Link]

National Toxicology Program. (2021). Report on Carcinogens, Fifteenth Edition - Heterocyclic
Amines (Selected). U.S. Department of Health and Human Services. Retrieved January 24,
2026, from [Link]

Grivas, S., & Jagerstad, M. (1984). Mutagenicity of Some Synthetic Quinolines and
Quinoxalines Related to 1Q, MelQ or MelQx in Ames Test. Mutation Research, 137(1), 29-32.
Retrieved January 24, 2026, from [Link]

Kleman, M., et al. (1994). The heterocyclic amines IQ and MelQx show no promotive effect
in a short-term in vivo liver carcinogenesis assay. Carcinogenesis, 15(7), 1479-81. Retrieved
January 24, 2026, from [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Meiqx
https://pubchem.ncbi.nlm.nih.gov/compound/62275
https://publications.iarc.fr/Book-And-Report-Series/Iarc-Monographs-On-The-Identification-Of-Carcinogenic-Hazards-To-Humans/Some-Naturally-Occurring-Substances-Food-Items-And-Constituents-Heterocyclic-Aromatic-Amines-And-Mycotoxins-1993
https://www.myfoodresearch.com/uploads/8/4/8/5/84855864/fr-2023-683_al-serori_1.pdf
https://pubmed.ncbi.nlm.nih.gov/8062230/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5926880/
https://pubmed.ncbi.nlm.nih.gov/10503896/
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/current_listing/heterocyclic_amines.pdf
https://pubmed.ncbi.nlm.nih.gov/6379435/
https://pubmed.ncbi.nlm.nih.gov/8033327/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Turesky, R. J., et al. (2005). N-Oxidative Metabolism of 2-Amino-3,8-dimethylimidazo[4,5-
flquinoxaline (MelQx) in Humans. Cancer Research, 65(11). Retrieved January 24, 2026,
from [Link]

e Mesias, F. J., & Delgado, J. (2025). Heterocyclic amines formation and mitigation in
processed meat and meat products: a review. Journal of Food Science and Technology.
Retrieved January 24, 2026, from [Link]

o Wikipedia. (n.d.). Heterocyclic amine formation in meat. Retrieved January 24, 2026, from
[Link]

e Reyes, F. G. R, et al. (2018). Heterocyclic amines in chicken meat: Development of new
technologies for their quantification and mitigation. Repositorio UC. Retrieved January 24,
2026, from [Link]

e Chen, B. H., & Chiu, C. P. (1998). Analysis, Formation and Inhibition of Heterocyclic Amines
in Foods. Journal of Food and Drug Analysis, 6(4). Retrieved January 24, 2026, from [Link]

» Barefoot, N. (2018). Mutagenic Activities of MelQx and MelQx-M1 in the Presence and
Absence of Metabolic Activation Determined Using Ames Test. ResearchGate. Retrieved
January 24, 2026, from [Link]

o World Health Organization. (2015). Q&A on the carcinogenicity of the consumption of red
meat and processed meat. Retrieved January 24, 2026, from [Link]

» Drug Target Review. (2019). The importance of characterising chemical starting points of
drugs using appropriate in vitro ADME-toxicity assays. Retrieved January 24, 2026, from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://aacrjournals.org/cancerres/article/65/11/5013/466549/N-Oxidative-Metabolism-of-2-Amino-3-8
https://www.researchgate.net/publication/336696112_Heterocyclic_amines_formation_and_mitigation_in_processed_meat_and_meat_products_a_review
https://en.wikipedia.org/wiki/Heterocyclic_amine_formation_in_meat
https://repositorio.uc.cl/handle/11534/22137
https://www.researchgate.net/publication/289354007_Analysis_Formation_and_Inhibition_of_Heterocyclic_Amines_in_Foods
https://www.researchgate.net/figure/Mutagenic-Activities-of-MeIQx-and-MeIQx-M1-in-the-Presence-and-Absence-of-Metabolic_tbl1_327666276
https://www.who.int/news-room/questions-and-answers/item/cancer-carcinogenicity-of-the-consumption-of-red-meat-and-processed-meat
https://www.drugtargetreview.com/article/52258/the-importance-of-characterising-chemical-starting-points-of-drugs-using-appropriate-in-vitro-adme-toxicity-assays/
https://www.benchchem.com/product/b048895?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e 1. Meigx | C11H11N5 | CID 62275 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. Heterocyclic amine formation in meat - Wikipedia [en.wikipedia.org]

¢ 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

¢ 4. myfoodresearch.com [myfoodresearch.com]

e 5. Mutagenicity of some synthetic quinolines and quinoxalines related to 1Q, MelQ or MelQx
in Ames test - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. s3.eu-west-3.amazonaws.com [s3.eu-west-3.amazonaws.com]
e 7. aacrjournals.org [aacrjournals.org]

¢ 8. MelQx (2-AMINO-3,8-DIMETHYLIMIDAZO[4,5.flQUINOXALINE) - Some Naturally
Occurring Substances - NCBI Bookshelf [ncbi.nlm.nih.gov]

¢ 9. Lack of Carcinogenicity of 2-Amino-3,8-dimethylimidazo[4,5-fl]quinoxaline (MelQx) in
Cynomolgus Monkeys - PMC [pmc.ncbi.nim.nih.gov]

e 10. Dose-response study of MelQx carcinogenicity in F344 male rats - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 11. Low-dose carcinogenicity of a heterocyclic amine, 2-amino-3,8-dimethylimidazo[4,5-
flguinoxaline: relevance to risk assessment - PubMed [pubmed.ncbi.nlm.nih.gov]

o 12. fda.gov.tw [fda.gov.tw]

¢ To cite this document: BenchChem. [Application Note: MelQx as a Reference Standard in
Toxicology]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048895#application-of-meigx-as-a-reference-
standard-in-toxicology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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